Cas no 104932-60-7 (b-D-Glucopyranoside, phenyl,6-(hydrogen propanedioate) (9CI))
104932-60-7 structure
Product Name:b-D-Glucopyranoside, phenyl,6-(hydrogen propanedioate) (9CI)
CAS No:104932-60-7
MF:C15H18O9
MW:342.298025608063
CID:151640
PubChem ID:128708
Update Time:2025-04-19
b-D-Glucopyranoside, phenyl,6-(hydrogen propanedioate) (9CI) Chemical and Physical Properties
Names and Identifiers
-
- b-D-Glucopyranoside, phenyl,6-(hydrogen propanedioate) (9CI)
- 3-oxo-3-[[(2R,3S,4S,5R,6S)-3,4,5-trihydroxy-6-phenoxyoxan-2-yl]methoxy]propanoic acid
- 4-phenyl-6-O-malonylglucoside
- 4-Phenyl-6-O-malonyl-beta-D-glucopyranoside
- beta-D-Glucopyranoside, phenyl, 6-(hydrogen propanedioate)
- phenyl 6-O-(carboxyacetyl)-beta-D-glucopyranoside
- DTXSID10146842
- 104932-60-7
-
- Inchi: 1S/C15H18O9/c16-10(17)6-11(18)22-7-9-12(19)13(20)14(21)15(24-9)23-8-4-2-1-3-5-8/h1-5,9,12-15,19-21H,6-7H2,(H,16,17)/t9-,12-,13+,14-,15-/m1/s1
- InChI Key: WROCAMQDRXZFKS-SWMGHYKJSA-N
- SMILES: O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1COC(CC(=O)O)=O)O)O)O)OC1C=CC=CC=1
Computed Properties
- Exact Mass: 342.09504
- Monoisotopic Mass: 342.095082
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 24
- Rotatable Bond Count: 7
- Complexity: 435
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 5
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
- Topological Polar Surface Area: 143
Experimental Properties
- Density: 1.51
- Boiling Point: 605.2°Cat760mmHg
- Flash Point: 224.8°C
- Refractive Index: 1.601
- PSA: 142.75
- LogP: -1.10910
b-D-Glucopyranoside, phenyl,6-(hydrogen propanedioate) (9CI) Related Literature
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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